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Compound of Interest

Compound Name: 4-Bromo-3-chlorophenol

Cat. No.: B077146 Get Quote

Proper handling and disposal of 4-Bromo-3-chlorophenol are critical for ensuring laboratory

safety and environmental protection. This substance is classified as hazardous, being harmful if

swallowed or in contact with skin, and causing skin and serious eye irritation[1]. Adherence to

the following procedural guidance is essential for researchers, scientists, and drug

development professionals.

Immediate Safety and Handling
Before handling 4-Bromo-3-chlorophenol, ensure that eyewash stations and safety showers

are readily accessible[2]. Always work in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation of dust or vapors[3][4].

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate chemical safety goggles or a face shield as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166[3].

Skin Protection: Use chemical-resistant gloves (inspect before use) and wear protective

clothing to prevent skin contact[3][5]. Contaminated clothing should be removed immediately

and washed before reuse[5][6].

Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN

149 approved respirator[7].
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Hazard Summary Table
The following table summarizes the key hazard information for 4-Bromo-3-chlorophenol and

its isomers, which are often grouped in safety documents.

Identifier

Hazard

Classification &

Statements

GHS Pictogram Shipping Information

4-Bromo-3-

chlorophenol

Acute Toxicity, Oral

(Category 4), H302:

Harmful if swallowed.

[1]Acute Toxicity,

Dermal (Category 4),

H312: Harmful in

contact with skin.

[1]Skin Irritation

(Category 2), H315:

Causes skin irritation.

[1]Serious Eye

Irritation (Category 2),

H319: Causes serious

eye irritation.

[1]Aquatic Hazard:

Toxic to aquatic life[5]

[8].

alt text

GHS07

UN Number:

UN2811[3][6]Proper

Shipping Name:

TOXIC SOLIDS,

ORGANIC, N.O.S. (4-

Bromo-2-

chlorophenol)[3]

[6]Hazard Class:

6.1[3][6]Packing

Group: II or III[3][6]

Step-by-Step Disposal Protocol
Disposal of 4-Bromo-3-chlorophenol must be handled by a licensed professional waste

disposal service[9]. Do not discharge into sewers or waterways[4][8][10][11].

Segregation and Collection:

Solid Waste: Collect pure 4-Bromo-3-chlorophenol, contaminated solids (e.g., pipette

tips, gloves, paper towels), and residues from spill clean-ups in a dedicated, puncture-
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proof, and sealable container clearly labeled as hazardous waste[4][10]. Avoid generating

dust during collection[3][9].

Liquid Waste: As a halogenated phenol, solutions containing this chemical should be

collected in a separate, sealed container for halogenated organic waste[10][12]. Do not

mix with non-halogenated waste.

Labeling:

Affix a hazardous waste label to the container.

Clearly identify the contents, including "4-Bromo-3-chlorophenol" and list any other

solvents or chemicals present.

Storage:

Keep the waste container tightly closed when not in use[4][6].

Store the sealed container in a cool, dry, well-ventilated area designated for hazardous

waste storage, away from incompatible materials like strong oxidizing agents[3][7][8].

The storage area should be locked up or otherwise accessible only to authorized

personnel[6][7].

Arranging Disposal:

Contact your institution's Environmental Health & Safety (EHS) office or a licensed

hazardous waste disposal company to schedule a pickup[5][9].

Follow all local, state, and federal regulations for hazardous waste disposal[3].

Spill Management Procedures
Minor Spills:

Alert personnel in the immediate area.

Wear appropriate PPE, including respiratory protection, gloves, and safety goggles.
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Cover the spill with an absorbent, non-combustible material like vermiculite, dry sand, or

earth[10].

Sweep or vacuum up the material and place it into a suitable, labeled container for

disposal[3][9]. Avoid creating dust[3].

Clean the spill area with soap and water, collecting the cleaning materials for disposal as

hazardous waste.

Major Spills:

Evacuate personnel from the area and move upwind[8].

Alert your institution's emergency responders and EHS office, informing them of the location

and nature of the hazard[8].

Prevent the spillage from entering drains or waterways[8][9].

Only personnel trained and equipped with full body protective clothing and breathing

apparatus should handle the cleanup[8].
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Waste Containing
4-Bromo-3-chlorophenol Generated

Is it a Spill?

Liquid Waste
(e.g., solutions)

Solid Waste
(e.g., powder, contaminated gloves)

No

Assess Spill Size

Yes

Place in a dedicated, sealed,
labeled container for
'Halogenated Solids'.

Pour into a dedicated, sealed,
labeled container for

'Halogenated Organic Liquids'.

Store container in a designated
cool, dry, well-ventilated area.

Minor Spill

Small & Contained

Major Spill

Large or Uncontained

Contain with absorbent.
Clean up with appropriate PPE.

Collect waste for disposal.

Evacuate Area.
Contact EHS/Emergency

Responders.

Contact EHS or Licensed
Waste Disposal Service

for pickup.

Click to download full resolution via product page

Caption: Disposal workflow for 4-Bromo-3-chlorophenol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b077146?utm_src=pdf-body-img
https://www.benchchem.com/product/b077146?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Decontamination Protocols
While not a standard laboratory disposal method, research has explored advanced protocols

for the detoxification of halogenated phenols. These methods are typically employed in large-

scale environmental remediation rather than for routine lab waste disposal.

One such experimental approach involves a photocatalytically induced enzymatic process.[13]

[14]

Methodology: This process uses a combination of titanium dioxide (TiO2) and the enzyme

horseradish peroxidase (HRP) immobilized on a solid support.[13][14] The contaminated

aqueous solution is passed through this system while being irradiated with UVB light.[13][14]

Mechanism: The UVB light activates the TiO2 photocatalyst, which in turn activates the HRP

enzyme. The activated enzyme facilitates the dehalogenation (removal of bromine and

chlorine) and degradation of the phenol into less toxic by-products[13][14].

Results: Studies on similar poly-halogenated phenols have shown high levels of degradation

(up to 97%) and a significant decrease in the toxicity of the treated water[13][14]. This

highlights a potential future pathway for treating waste streams contaminated with such

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.cochise.edu/_resources/pdfs/sds-library/science-sv/Science-SDS-390-4Bromophenol-B75808-Sigma-2024.pdf
https://www.fishersci.com/store/msds?partNumber=AC173531000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC181000051&productDescription=4-CHLOROPHENOL+99%2B%25+5KG&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-232437.pdf
https://www.cdhfinechemical.com/images/product/msds/37_623123039_4-BromoPhenol-CASNO-106-41-2-MSDS.pdf
https://www.researchgate.net/post/How_can_I_dispose_phenol
https://www.cpachem.com/msds?num=SB50060&dnl=sd_-_4-Bromo-2-chlorophenol_%5BCAS_3964-56-5%5D_%28SB50060%29_%28EU%29.pdf
https://www.uakron.edu/polymer/documents/ExamplesofWastes.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10684381/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10684381/
https://www.researchgate.net/publication/375508148_Removal_and_detoxification_of_pentahalogenated_phenols_using_a_photocatalytically_induced_enzymatic_process
https://www.benchchem.com/product/b077146#4-bromo-3-chlorophenol-proper-disposal-procedures
https://www.benchchem.com/product/b077146#4-bromo-3-chlorophenol-proper-disposal-procedures
https://www.benchchem.com/product/b077146#4-bromo-3-chlorophenol-proper-disposal-procedures
https://www.benchchem.com/product/b077146#4-bromo-3-chlorophenol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b077146?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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